Cas no 92708-45-7 (Copper, [(5-chloro-2-thienyl)ethynyl]-)

Copper, [(5-chloro-2-thienyl)ethynyl]- structure
92708-45-7 structure
Product Name:Copper, [(5-chloro-2-thienyl)ethynyl]-
CAS No:92708-45-7
MF:C6H2ClCuS
MW:205.144080638885
CID:2815699
Update Time:2023-08-07

Copper, [(5-chloro-2-thienyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Copper, [(5-chloro-2-thienyl)ethynyl]-
    • Inchi: 1S/C6H2ClS.Cu/c1-2-5-3-4-6(7)8-5;/h3-4H;/q-1;+1
    • InChI Key: ZEVYYESAJXQZHV-UHFFFAOYSA-N
    • SMILES: [Cu+].ClC1=CC=C(C#[C-])S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Topological Polar Surface Area: 28.2
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